Cas no 321580-00-1 (4-(propan-2-yl)phenyl 2,4,6-trimethylbenzene-1-sulfonate)

• Product Name: 4-(propan-2-yl)phenyl 2,4,6-trimethylbenzene-1-sulfonate
• CAS No: 321580-00-1
• MF: C₁₈H₂₂O₃S
• MW: 318.430484294891
• CID: 6535883
• Update Time: 2025-08-02

4-(propan-2-yl)phenyl 2,4,6-trimethylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 4-(propan-2-yl)phenyl 2,4,6-trimethylbenzene-1-sulfonate
• 4-isopropylphenyl 2,4,6-trimethylbenzenesulfonate
• Benzenesulfonic acid, 2,4,6-trimethyl-, 4-(1-methylethyl)phenyl ester

• Inchi： 1S/C18H22O3S/c1-12(2)16-6-8-17(9-7-16)21-22(19,20)18-14(4)10-13(3)11-15(18)5/h6-12H,1-5H3
• InChI Key： UVULASPDOATVDV-UHFFFAOYSA-N
• SMILES： C1(S(OC2=CC=C(C(C)C)C=C2)(=O)=O)=C(C)C=C(C)C=C1C

Experimental Properties

• Density: 1.129±0.06 g/cm3(Predicted)
• Boiling Point: 444.0±45.0 °C(Predicted)

Additional information on 4-(propan-2-yl)phenyl 2,4,6-trimethylbenzene-1-sulfonate

4-(Propan-2-yl)phenyl 2,4,6-trimethylbenzene-1-sulfonate: A Comprehensive Overview

The compound with CAS No. 321580-00-1, commonly referred to as 4-(propan-2-yl)phenyl 2,4,6-trimethylbenzene-1-sulfonate, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonate group attached to a substituted benzene ring and a propan-2-yl-substituted phenyl group. The sulfonate group plays a crucial role in its chemical reactivity and functional properties.

Recent studies have highlighted the importance of sulfonate esters like this compound in the development of advanced materials, particularly in the field of polymer chemistry. The substituted benzene rings in this molecule provide a platform for further functionalization, enabling the creation of materials with tailored electronic and mechanical properties. For instance, researchers have explored the use of this compound as a precursor for synthesizing high-performance polymers with applications in electronics and optoelectronics.

The synthesis of 4-(propan-2-yl)phenyl 2,4,6-trimethylbenzene-1-sulfonate involves a multi-step process that typically begins with the sulfonation of toluene derivatives. The introduction of the propan-2-yl group onto the phenyl ring is achieved through Friedel-Crafts alkylation or other similar methods. This compound is known for its stability under various reaction conditions, making it suitable for use in demanding chemical processes.

In terms of physical properties, this compound exhibits a high melting point due to its rigid molecular structure and strong intermolecular forces. Its solubility in organic solvents is moderate, which makes it ideal for use in solution-based reactions. The trimethyl substitution pattern on the benzene ring contributes to its aromatic stability and enhances its resistance to oxidative degradation.

One of the most promising applications of 4-(propan-2-yl)phenyl 2,4,6-trimethylbenzene-1-sulfonate is in the field of drug delivery systems. Researchers have investigated its potential as a carrier for hydrophobic drugs due to its amphiphilic nature. The sulfonate group provides hydrophilic character, while the alkyl substituents introduce hydrophobicity, making this compound an excellent candidate for forming micelles or nanoparticles for drug encapsulation.

Moreover, this compound has shown potential in catalysis applications. Its ability to act as a phase-transfer catalyst has been explored in various organic transformations, including nucleophilic substitutions and Diels-Alder reactions. The bulky substituents on the benzene ring help stabilize transition states by providing steric hindrance, thereby enhancing catalytic efficiency.

In recent years, there has been growing interest in utilizing sulfonate esters like this compound in bio-based materials. For example, it has been employed as a building block for synthesizing biodegradable polymers that can be used in packaging or agricultural films. The biodegradability of these materials is attributed to the susceptibility of the sulfonate ester linkages to enzymatic cleavage.

The environmental impact of 4-(propan-2-yl)phenyl 2,4,6-trimethylbenzene-1-sulfonate has also been a topic of research interest. Studies have shown that under aerobic conditions, this compound undergoes microbial degradation through oxidative pathways. This makes it a more sustainable alternative to traditional non-biodegradable chemicals used in industrial processes.

In conclusion, 4-(propan-2-yl)phenyl 2,4,6-trimethylbenzene-1-sulfonate is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new possibilities for this compound, it is expected to play an even more significant role in driving innovation across various industries.